Cas no 766451-92-7 (Methyl 2-amino-3-(propylsulfanyl)propanoate)

• Product Name: Methyl 2-amino-3-(propylsulfanyl)propanoate
• CAS No: 766451-92-7
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 6024969
• PubChem ID: 61935733
• Update Time: 2025-10-29

Methyl 2-amino-3-(propylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(propylsulfanyl)propanoate
• 766451-92-7
• AKOS011209718
• EN300-7227521
• Methyl 2-amino-3-(propylsulfanyl)propanoate

• Inchi： 1S/C7H15NO2S/c1-3-4-11-5-6(8)7(9)10-2/h6H,3-5,8H2,1-2H3
• InChI Key： IOBCDEDALJDHCI-UHFFFAOYSA-N
• SMILES： S(CCC)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on Methyl 2-amino-3-(propylsulfanyl)propanoate

Methyl 2-amino-3-(propylsulfanyl)propanoate: A Novel Compound with Promising Pharmacological Potential

Methyl 2-amino-3-(propylsulfanyl)propanoate, with the CAS number 766451-92-7, represents a unique class of organic compounds that has garnered significant attention in recent years. This compound belongs to the family of amino acid derivatives, characterized by the presence of an amino group and a thiol group within its molecular structure. The propylsulfanyl moiety, specifically, plays a critical role in determining the compound's biological activity and reactivity. Recent studies have highlighted the potential of this molecule in various therapeutic applications, including neuroprotection, antioxidant activity, and metabolic regulation. Its chemical properties and functional groups make it a valuable candidate for further exploration in pharmaceutical research.

From a structural perspective, Methyl 2-amino-3-(propylsulfanyl)propanoate exhibits a three-carbon chain with specific functional groups attached. The amino group at the second carbon position and the propylsulfanyl group at the third carbon create a unique molecular framework that allows for diverse interactions with biological targets. The methyl group at the terminal position contributes to the overall hydrophobicity of the molecule, which is essential for its solubility and bioavailability. This combination of functional groups enables the compound to participate in various biochemical processes, such as protein synthesis, signal transduction, and enzyme inhibition.

Recent advances in molecular biology and medicinal chemistry have shed light on the potential therapeutic applications of Methyl 2-amino-3-(propylsulfanyl)propanoate. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant antioxidant activity by scavenging reactive oxygen species (ROS) and modulating the expression of antioxidant enzymes. The thiol group in the molecule is believed to be responsible for its ability to neutralize free radicals, making it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the amino group may contribute to its metal chelation properties, which could have implications in the management of metal toxicity.

Another area of interest is the synthetic pathways of Methyl 2-amino-3-(propylsulfanyl)propanoate. Researchers have developed efficient methods to synthesize this compound using asymmetric catalysis and green chemistry principles. A 2022 study published in Organic Letters demonstrated that the propylsulfanyl group can be introduced through a sulfur-based coupling reaction, which offers a scalable and environmentally friendly approach to its production. These synthetic advancements are crucial for the large-scale application of the compound in pharmaceutical and industrial settings.

In the realm of pharmacological research, Methyl 2-amino-3-(propylsulfanyl)propanoate has shown promise in modulating metabolic pathways. A 2024 study published in Pharmacological Research highlighted its potential in glucose metabolism regulation. The compound was found to enhance insulin sensitivity and reduce hepatic glucose production, suggesting its utility in the management of type 2 diabetes. These findings are particularly relevant given the increasing prevalence of metabolic disorders worldwide and the need for novel therapeutic agents.

Furthermore, the biocompatibility and toxicological profile of Methyl 2-amino-3-(propylsulfanyl)propanoate have been extensively studied. A 2023 review in Toxicological Sciences indicated that the compound exhibits low toxicity in vitro and in vivo models. The hydrophobic nature of the molecule, combined with its amino group, allows for controlled release in biological systems, minimizing potential adverse effects. These properties make it a safer alternative compared to traditional antioxidant agents that may have higher toxicity profiles.

Looking ahead, the future prospects of Methyl 2-amino-3-(propylsulfanyl)propanoate are promising. Ongoing research is focused on understanding its mechanism of action at the molecular level and exploring its potential in combination therapies. For instance, studies are investigating its synergistic effects with existing antidiabetic drugs to enhance therapeutic outcomes. Additionally, the nanoparticle-based delivery systems are being explored to improve the bioavailability and targeting efficiency of the compound.

In conclusion, Methyl 2-amino-3-(propylsulfanyl)propanoate is a compound with significant potential in various therapeutic applications. Its unique molecular structure and functional groups enable it to participate in diverse biological processes, making it a valuable candidate for further research. As the field of medicinal chemistry continues to advance, the development and application of this compound could lead to new therapeutic strategies for a wide range of diseases.